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Compound of Interest

Compound Name:
1-Bromo-4-

(methoxymethoxy)benzene

Cat. No.: B1279410 Get Quote

An In-depth Technical Guide on 1-Bromo-4-(methoxymethoxy)benzene CAS Number:

25458-45-1

This technical guide provides a comprehensive overview of 1-Bromo-4-
(methoxymethoxy)benzene, a versatile synthetic intermediate. It is intended for researchers,

scientists, and drug development professionals, offering detailed information on its properties,

synthesis, applications, and relevant experimental protocols.

Physicochemical Properties
1-Bromo-4-(methoxymethoxy)benzene, also known as 4-(Methoxymethoxy)bromobenzene,

is a halogenated aromatic ether.[1] The methoxymethyl (MOM) ether serves as a stable

protecting group for the phenolic hydroxyl group, which can be readily removed under acidic

conditions.[2] This dual functionality makes it a valuable building block in multi-step organic

syntheses.[2]
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Property Value Reference

CAS Number 25458-45-1 [3]

Molecular Formula C₈H₉BrO₂ [1]

Molecular Weight 217.06 g/mol [3]

Appearance Liquid

Density 1.423 g/cm³ [1]

Boiling Point 256.291°C at 760 mmHg [1]

Flash Point 110.747°C [1]

Refractive Index 1.529 [1]

InChI Key
BDRBSCRINVJXKW-

UHFFFAOYSA-N
[3]

SMILES COCOC1=CC=C(C=C1)Br [3]

Synthesis
The synthesis of 1-Bromo-4-(methoxymethoxy)benzene is typically achieved via the

protection of the hydroxyl group of 4-bromophenol using chloromethyl methyl ether (MOM-Cl)

in the presence of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIPEA).
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Start:
4-Bromophenol

Step 1:
MOM Protection Reaction

Substrate

Reagents:
Chloromethyl methyl ether (MOM-Cl)
N,N-Diisopropylethylamine (DIPEA)

Solvent (e.g., DCM)

Additives

Step 2:
Aqueous Workup & Extraction

Reaction Mixture

Step 3:
Purification

(e.g., Column Chromatography)

Crude Product

Final Product:
1-Bromo-4-(methoxymethoxy)benzene

Purified Product
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Pd(0)L_n

Oxidative Addition

R-Pd(II)L_n-Br

 

Transmetalation

R-Pd(II)L_n-R'

 

Reductive Elimination

Catalyst
Regeneration

R-R'
(Biaryl Product)

R-Br
(1-Bromo-4-(MOM)benzene)

R'-B(OR)₂
(Boronic Acid/Ester)

Base
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Start:
1-Bromo-4-(MOM)benzene

+ Mg turnings

Step 1:
Grignard Reagent

Formation

Anhydrous Ether
(e.g., THF, Et₂O)

Grignard Reagent:
(MOM-O-Ph)-MgBr

Step 2:
Nucleophilic Addition

Electrophile
(e.g., Ketone, Aldehyde)

Alkoxide Intermediate

Step 3:
Aqueous Acidic Workup

(e.g., aq. HCl, aq. NH₄Cl)

Final Product
(Alcohol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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